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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033

An In-depth Technical Guide to the Health and Safety of 3,4-Dimethoxyphenylacetone

This guide provides comprehensive health and safety information for 3,4-
Dimethoxyphenylacetone (CAS No. 776-99-8), tailored for researchers, scientists, and drug

development professionals. It covers toxicological data, handling procedures, and emergency
protocols to ensure safe laboratory practices.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 3,4-Dimethoxyphenylacetone.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C11H1403 [1112][3]
Molecular Weight 194.23 g/mol [11[2][3]
Clear brown viscous liquid[2]
Appearance [4]; Light yellow to Orange [2][4]
clear liquid
Odor Acetone-like [2]
N . 135 °C[2]; 198 °CJ[3]; 167 °C/
Boiling Point [2][3]
17 mmHg
1.153 g/cm3 (at 0 °C)[2]; 1.056
Density g/cm3[3]; 1.115 g/mL (at 25 °C)  [2][3][5]
[5]
_ 113 °CJ[3]; >230 °F (>110 °C)
Flash Point [31[5]

[5]

Refractive Index

n20/D 1.5358[5]; 1.54

[5]

Water Solubility

Very soluble[2]; Insoluble[4][6]

[2]4](6]

Storage Temperature

Room Temperature; Store in a

cool place[1]

[1]

Table 2: Toxicological Information
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Endpoint Value Species Route Remarks Source(s)
o LD50: 670 Intraperitonea  Behavioral:
Acute Toxicity Mouse ] [1]
mg/kg I Ataxia
Skin May cause
) ) No data S
Corrosion/Irrit ) - - skin irritation. [1][4]
) available
ation [1]14]
Eye May cause
Y ] No data y. o
Damage/Irrita ) - - eye irritation. [11[4]
) available
tion [1114]
May be
harmful if
) inhaled and
Respiratory No data
o ) may cause [1114]
Irritation available

respiratory

tract irritation.

[1]14]

Not classified
Carcinogenici as a
[11[4]

ty carcinogen
by IARC.

Hazard Identification and Classification

According to available safety data sheets, 3,4-Dimethoxyphenylacetone is not classified as a
dangerous substance according to GHS (Globally Harmonized System) or Directive
67/548/EEC.[1] Consequently, it does not require labeling in accordance with EC directives or
respective national laws.[1] However, potential hazards include:

 Ingestion: May be harmful if swallowed.[1]
 Inhalation: May be harmful if inhaled and may cause irritation to the respiratory tract.[1][4]

o Skin Contact: May be harmful if absorbed through the skin and may cause irritation.[1][4]
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o Eye Contact: May cause eye irritation.[1][4]

Experimental and Handling Protocols
Personal Protective Equipment (PPE) Selection

A thorough risk assessment should precede any handling of this chemical. The following
diagram outlines the selection process for appropriate PPE.
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Personal Protective Equipment (PPE) Selection Workflow

Begin Task Risk Assessment

Are Engineering Controls (e.g., Fume Hood) Available and Sufficient?

No

Yes

Use NIOSH-approved Respirator with Organic Vapor Cartridge

Wear Chemical Safety Goggles (ANSI Z87.1)

Is there a risk of splashing?

Wear a Face Shield over Goggles N

Select Chemical-Resistant Gloves (e.g., Nitrile, Neoprene)

Wear a Flame-Resistant Lab Coat

Proceed with Experiment

Click to download full resolution via product page
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Caption: Workflow for selecting appropriate PPE before handling 3,4-
Dimethoxyphenylacetone.

Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles compliant with EN166 (EU) or NIOSH
(US) standards.[1] A face shield is recommended when there is a risk of splashing.[7]

e Hand Protection: Handle with gloves inspected prior to use.[1] Nitrile or neoprene gloves are
recommended.[7] Use proper glove removal technique to avoid skin contact. Wash and dry
hands after use.[1]

» Body Protection: A standard laboratory coat should be worn.[7] For tasks with a higher risk of
splashes, a chemical-resistant apron is advised.[7]

» Respiratory Protection: Generally not required if work is conducted in a well-ventilated area
or fume hood.[1] For nuisance exposures or if engineering controls are insufficient, use a
respirator with Type ABEK (EU EN 14387) or OV/AG (US) cartridges.[1]

Safe Handling and Storage Protocol

e Handling:

o

Avoid contact with skin, eyes, and clothing.[2]

[e]

Avoid breathing vapors or mist.[1]

o

Ensure adequate ventilation and practice normal measures for preventive fire protection.

[1]

o

Wash hands thoroughly after handling.[2]
o Storage:
o Store in a cool, dry, and well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.sunwisechem.com/3-4-Dimethoxyphenylacetone-3-4-Dimethoxyphenyl-Acetone-CAS-776-99-8-Veratone-pd41622122.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.sunwisechem.com/3-4-Dimethoxyphenylacetone-3-4-Dimethoxyphenyl-Acetone-CAS-776-99-8-Veratone-pd41622122.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.sunwisechem.com/3-4-Dimethoxyphenylacetone-3-4-Dimethoxyphenyl-Acetone-CAS-776-99-8-Veratone-pd41622122.html
https://www.lookchem.com/msds/22054/776-99-8_3,4-Dimethoxyphenylacetone.html
https://www.sunwisechem.com/3-4-Dimethoxyphenylacetone-3-4-Dimethoxyphenyl-Acetone-CAS-776-99-8-Veratone-pd41622122.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[1](2]

Emergency Procedures
First Aid Measures

The following flowchart details the appropriate first aid response depending on the route of

exposure.

First Aid Decision Tree for Exposure

Ingestion

Eye Contact

Inhalation Skin Contact /

[Wash off with soap and plenty of water for at least 15 minulesj

Remove contaminated clothing

[Seek medical attention if irritation persistsj

Flush eyes with water as a precaution for at least 15 minutes

Occasionally lift upper and lower eyelids

Seek medical attention if irritation persists

Click to download full resolution via product page
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Caption: Decision tree for first aid procedures following exposure to 3,4-

Dimethoxyphenylacetone.

Detailed First Aid Protocols:

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1] Seek medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1][9][10] Remove any contaminated clothing.[2] If irritation develops or persists,
seek medical attention.[8]

Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][10] Seek medical attention if soreness or
redness persists.[8]

Ingestion: Do not induce vomiting.[8] Rinse the mouth thoroughly with water.[1] Never give
anything by mouth to an unconscious person.[1] Seek immediate medical attention.[8]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

Specific Hazards: Hazardous decomposition products, such as carbon oxides, can form
under fire conditions.[1]

Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH approved or equivalent.[1]
[11]

Accidental Release Measures

Personal Precautions: Avoid breathing vapors, mist, or gas.[1] Ensure adequate ventilation
and wear appropriate PPE as outlined in section 3.1.

Environmental Precautions: Prevent the product from entering drains or water courses.[1][8]
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e Containment and Cleanup:

o

For small spills, absorb with an inert, non-combustible material like sand or vermiculite.[7]

[¢]

Collect the material using non-sparking tools and place it into a suitable, labeled, and
closed container for disposal.[1][7]

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.[7]

[¢]

For large spills, evacuate the area and contact the environmental health and safety (EHS)
department.[7]

Disposal Considerations

All waste containing 3,4-Dimethoxyphenylacetone must be treated as chemical waste.[12]
Dispose of unused product and contaminated materials by offering them to a licensed disposal
company.[1] Ensure compliance with all local, regional, and national regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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